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Griseofulvin: Mechanism of Action

Griseofulvin is an antifungal drug that primarily treats dermatophytoses (ringworm) of the skin, hair, and

nails [1] [2]. Its effectiveness stems from a multi-faceted mechanism of action targeting fungal cell division

and its unique distribution in the body.

The table below summarizes the core aspects of its mechanism:

Aspect Description

Primary Molecular
Target

Fungal tubulin [3] [2]

Key Molecular
Action

Binds to tubulin, inhibiting its polymerization into microtubules [4] [3].

Cellular
Consequence

Disruption of the mitotic spindle, which inhibits mitosis (nuclear division) and

arrests the fungal cell cycle [1] [3].

Overall Effect Fungistatic action (halts fungal growth and propagation) [4] [1].

Tissue Targeting Incorporated into keratin precursor cells. As new, drug-containing keratin
replaces infected tissue, it creates an environment resistant to fungal growth [3]

[2].
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Aspect Description

Additional Effects Interferes with the synthesis of nucleic acids and proteins within fungal cells [3].

Griseofulvin-13C,d3: Role in Research

Griseofulvin-13C,d3 is a stable isotope-labeled analog of griseofulvin, where specific atoms have been

replaced with carbon-13 (13C) and deuterium (D) [5] [6] [7]. This labeling does not alter the fundamental

biological mechanism of action described above [7].

Its primary value in research includes:

Acting as a Tracer: The heavy isotopes allow researchers to track the distribution, metabolism, and

excretion of the parent drug in complex biological systems with high precision [5] [7].
Serving as an Internal Standard: It is used in analytical techniques like mass spectrometry (LC-
MS/GC-MS) and NMR spectroscopy for accurate quantification of griseofulvin in samples, improving
the reliability of pharmacokinetic and metabolism studies [5] [7].

The following diagram illustrates the typical research workflow for using this labeled compound in mass

spectrometry-based assays:
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Role of Griseofulvin-13C,d3

Sample Preparation
(Spike with Griseofulvin-13C,d3)

Liquid Chromatography (LC)
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MS Ionization Source
(e.g., ESI)

Mass Spectrometer
(MRM Quantification)

Data Analysis
(Compare peak areas)
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Research workflow using Griseofulvin-13C,d3 as an internal standard for LC-MS.

Practical Research Considerations

For scientists working with this compound, here are key practical details:

Handling and Storage: Griseofulvin-13C,d3 is typically supplied as a white to off-white solid and

should be stored in a refrigerator at 2-8°C [6] [7].
Molecular Specifications:

Molecular Formula: C16
13CH14D3ClO6 [5] [6] [7]
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Molecular Weight: 356.78 g/mol [5] [6] [7]

CAS Number: 1329612-29-4 [5] [6]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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